5-((4-bromobenzyl)thio)-7-(4-fluorophenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[(4-bromophenyl)methylsulfanyl]-7-(4-fluorophenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H16BrFN4O2S/c1-26-18-16(20(28)27(2)21(26)29)19(30-11-12-3-7-14(22)8-4-12)25-17(24-18)13-5-9-15(23)10-6-13/h3-10H,11H2,1-2H3
• InChI Key: NMOPYLXGHZVPED-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)F)SCC4=CC=C(C=C4)Br)C(=O)N(C1=O)C
• Molecular Formula: C21H16BrFN4O2S
• Molecular Weight: 487.3 g/mol

Description

5-((4-bromobenzyl)thio)-7-(4-fluorophenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H16BrFN4O2S and its molecular weight is 487.35. The purity is usually 95%.
BenchChem offers high-quality 5-((4-bromobenzyl)thio)-7-(4-fluorophenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-bromobenzyl)thio)-7-(4-fluorophenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel heterocyclic compounds derived from similar pyrimidine structures have been synthesized and evaluated for their anti-inflammatory and analgesic properties. These compounds, including various thiazolopyrimidines and oxadiazepines, have shown significant COX-2 inhibitory activity, suggesting potential use in the development of new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

• Syntheses focusing on pyrimidine nucleosides have revealed efficient methods for creating nucleoside derivatives with potential implications in antiviral and anticancer research. The manipulation of pyrimidine structures to generate nucleoside analogs highlights the versatility of pyrimidine chemistry in therapeutic applications (Cavalli et al., 2022).

Materials Science and Nonlinear Optical Properties

• The nonlinear optical properties of novel styryl dyes based on pyrimidine structures were studied, indicating that such compounds could serve as promising materials for nonlinear optical applications. This research suggests potential utility in developing optical limiting devices and photonic technologies (Shettigar et al., 2009).

Antiviral Applications

• Pyrimidine derivatives have also been explored for their antiviral properties, particularly against HIV-1. The synthesis of specific pyrimidin-4(3H)-one derivatives has shown virus-inhibiting properties, underscoring the role of pyrimidine scaffolds in developing new antiviral agents (Novikov et al., 2004).

Antitumor and Anticancer Activity

• The synthesis of various pyrimidine analogs has demonstrated significant biological activities, including antitumor effects. For example, specific substituted pyrido[2,3-d]pyrimidines have shown potent inhibitory activity against mammalian dihydrofolate reductase, indicating potential applications in cancer chemotherapy (Grivsky et al., 1980).